4-cyano-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzamide

• IUPAC Name: 4-cyano-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H17N3O2/c1-13-11-16(8-9-17(13)22-10-2-3-18(22)23)21-19(24)15-6-4-14(12-20)5-7-15/h4-9,11H,2-3,10H2,1H3,(H,21,24)
• InChI Key: NBLCEVAKGHHQNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)C#N)N3CCCC3=O
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

“4-cyano-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the atoms. Pyrrolidine rings are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. Another approach is the functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding mode to enantioselective proteins.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule. The sp3-hybridization allows efficient exploration of the pharmacophore space. The non-planarity of the ring leads to increased three-dimensional coverage, a phenomenon called "pseudorotation".

Chemical Reactions Analysis

The chemical reactions involving this compound could involve the homolysis of bonds by the 4-cyanopyridine-boryl radicals. Sequential addition of radicals to alkenes and the selective cross-coupling of the resulting alkyl radicals and 4-cyanopyridine-boryl radicals gives alkene difunctionalization products.

Future Directions

The future directions in the research of this compound could involve exploring its potential applications in medicinal chemistry, agrochemistry, and materials science. The design of new pyrrolidine compounds with different biological profiles could be a promising area of research.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .

Mode of Action

The different stereoisomers and the spatial orientation of substituents in pyrrolidine compounds can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

It is known that pyrrolidine derivatives possess various biological activities, which suggests that they may interact with multiple biochemical pathways .

Result of Action

Compounds with similar structures have shown various biological activities, suggesting that this compound may also have diverse effects .

Action Environment

It is known that the biological activity of compounds can be influenced by steric factors .